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Compound of Interest

Compound Name: Barban

Cat. No.: B1667743

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers in optimizing Barban concentration for effective weed control in
experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Barban?

Barban is a selective, post-emergence herbicide belonging to the carbamate chemical class.
Its primary mechanism of action is the inhibition of mitosis (cell division) in susceptible grass
weeds.[1] Barban disrupts the formation and organization of microtubules, which are essential
components of the mitotic spindle. This interference with cell division ultimately leads to the
cessation of growth and death of the weed.

Q2: What is the optimal timing for Barban application to control wild oats (Avena fatua)?

For maximum efficacy, Barban should be applied when the majority of wild oat plants are in the
2-leaf stage of growth. Control is significantly reduced when applied to wild oats in the 1-leaf or
3-leaf stage. The 2-leaf stage typically occurs 8 to 20 days after emergence, depending on
environmental conditions. It is recommended to spray when 60-70% of the wild oat plants have
two leaves.
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Q3: What are the recommended application rates of Barban for different crops?

Disclaimer: Barban is an obsolete herbicide and is not approved for use in many regions.
These are historically reported rates for experimental guidance only. Always consult and
adhere to current local regulations.

Recommended Application Rate (Active

Crop .
Ingredient)
Wheat 0.5 Ib/acre
Barley (resistant varieties) 0.5 Ib/acre
Sugar Beets 0.75 Ib/acre
Flax 0.25 Ib/acre

Q4: Can Barban be tank-mixed with other herbicides?

Caution should be exercised when tank-mixing Barban with other herbicides. Tank-mixing with
certain broadleaf herbicides, such as MCPA and 2,4-D, has been shown to reduce the efficacy
of Barban against wild oats.[2] If control of both grassy and broadleaf weeds is required, it is
advisable to apply these herbicides separately, allowing a few days between applications.

Troubleshooting Guide
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Issue

Potential Cause(s)

Recommended Solution(s)

Poor wild oat control

1. Incorrect Application Timing:
Application was made before
or after the optimal 2-leaf

stage of wild oat growth.

Monitor wild oat growth closely
and apply Barban when the
majority of plants are in the 2-

leaf stage.

2. Weed Resistance: The wild
oat population may have
developed resistance to
Barban or other herbicides

with a similar mode of action.

Conduct a herbicide resistance
test on the wild oat population.
If resistance is confirmed,
rotate to a herbicide with a

different mode of action.

3. Environmental Factors: Cool
temperatures, low humidity, or
drought stress can reduce

herbicide uptake and efficacy.

Apply Barban when weeds are
actively growing and not under
environmental stress. Refer to
the product label for optimal
temperature and humidity

ranges.

4. Improper Spray Coverage:
Insufficient spray volume or
incorrect nozzle selection
resulted in poor coverage of

the weed foliage.

Ensure proper calibration of
spray equipment to deliver a
fine spray that provides
thorough coverage of the

target weeds.

5. Tank-Mix Antagonism:
Barban was tank-mixed with
an incompatible herbicide
(e.g., 2,4-D, MCPA).

Avoid tank-mixing Barban with
antagonistic herbicides. Apply
separately with a sufficient

interval between applications.

Crop Injury (Phytotoxicity)

1. Excessive Application Rate:
The applied concentration of
Barban was too high for the
specific crop or its growth

stage.

Calibrate application
equipment accurately to apply
the recommended rate. Refer
to the table below for crop-

specific tolerance.

2. Crop Stress: The crop was
under stress from

environmental conditions (e.g.,

Avoid applying Barban to crops
that are under stress.
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frost, drought, waterlogging) at

the time of application.

3. Incorrect Crop Growth
o Adhere to the recommended
Stage: Application was made
N crop growth stages for Barban
at a sensitive growth stage of o
application.
the crop.

] ] Apply Barban under low-wind
4. Spray Drift: Drift from the

application reached sensitive,

conditions and use drift-

reducing nozzles to minimize
non-target crops.
off-target movement.

Data on Barban Efficacy and Crop Phytotoxicity

The following data is synthesized from historical literature and should be used as a general
guide for experimental design. Actual results may vary based on environmental conditions,
weed biotypes, and crop varieties.

Table 1: Estimated Efficacy of Barban on Wild Oats (Avena fatua) at the 2-Leaf Stage

Barban Concentration (Ib a.i./acre) Estimated Wild Oat Control (%)
0.125 40 - 60

0.25 70 - 85

0.50 85-95

0.75 > 95

Table 2: Estimated Phytotoxicity of Barban on Various Crops
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Barban .
. Estimated Crop .
Crop Concentration (Ib . Injury Symptoms
i Injury (%)
a.i.lacre)
Slight temporar
Wheat 0.5 <5 g ] poraty
stunting
Stunting, temporar
1.0 10-20 J _ poraty
leaf yellowing
Slight temporar
Barley 0.5 <10 g ) poraty
stunting
Stunting, leaf
1.0 15-25 ,
chlorosis
Minimal to no visible
Sugar Beets 0.75 <5 o
injury
Slight stunting,
15 5-15 temporary leaf

discoloration

Experimental Protocols

Protocol 1: Determining the Dose-Response of Barban
on Avena fatua

Objective: To determine the concentration of Barban required to achieve 50% (ED50) and 90%
(ED90) control of wild oats.

Materials:

Wild oat (Avena fatua) seeds

Pots (4-inch diameter) filled with a standard potting mix

Barban herbicide formulation

Research-grade spray chamber
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o Growth chamber or greenhouse with controlled environment
Methodology:

Plant Propagation: Sow 5-7 wild oat seeds per pot. After emergence, thin to 3 uniform
seedlings per pot.

Growth Conditions: Grow plants in a growth chamber or greenhouse at 20-25°C with a 16-
hour photoperiod.

Herbicide Application: When the wild oat seedlings reach the 2-leaf stage, apply Barban at a
range of concentrations (e.g., 0, 0.0625, 0.125, 0.25, 0.5, 1.0 Ib a.i./acre). Use a research
spray chamber calibrated to deliver a consistent spray volume (e.g., 20 gallons per acre).
Include an untreated control group.

Post-Treatment Care: Return the pots to the growth chamber/greenhouse.

Efficacy Assessment: At 14 and 21 days after treatment (DAT), visually assess the
percentage of weed control for each pot on a scale of 0% (no effect) to 100% (complete
death).

Biomass Measurement: At 21 DAT, harvest the above-ground biomass from each pot, dry in
an oven at 70°C for 72 hours, and record the dry weight.

Data Analysis: Calculate the percent reduction in biomass compared to the untreated control.
Use a statistical software to perform a non-linear regression analysis (e.g., log-logistic dose-
response model) to determine the ED50 and ED90 values.

Protocol 2: Assessing the Phytotoxicity of Barban on
Wheat

Objective: To evaluate the tolerance of wheat to different concentrations of Barban.
Materials:

o Wheat (Triticum aestivum) seeds (select a relevant cultivar)
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Pots (6-inch diameter) filled with a standard potting mix

Barban herbicide formulation

Research-grade spray chamber

Growth chamber or greenhouse with controlled environment
Methodology:

e Plant Propagation: Sow 5-7 wheat seeds per pot. After emergence, thin to 3 uniform
seedlings per pot.

e Growth Conditions: Grow plants in a growth chamber or greenhouse at 18-22°C with a 16-
hour photoperiod.

» Herbicide Application: Apply Barban at a range of concentrations (e.g., 0, 0.25, 0.5, 1.0, 2.0
Ib a.i./acre) at the 2-3 leaf stage of the wheat plants. Use a research spray chamber
calibrated to deliver a consistent spray volume. Include an untreated control group.

o Post-Treatment Care: Return the pots to the growth chamber/greenhouse.

¢ Phytotoxicity Assessment: At 7, 14, and 21 DAT, visually assess the percentage of crop injury
for each pot on a scale of 0% (no injury) to 100% (complete plant death). Record specific
injury symptoms such as stunting, chlorosis, and necrosis.

o Growth Measurements: At 21 DAT, measure plant height and harvest the above-ground
biomass. Dry the biomass in an oven at 70°C for 72 hours and record the dry weight.

o Data Analysis: Calculate the percent reduction in plant height and biomass compared to the
untreated control. Statistically analyze the visual injury ratings and growth measurements to
determine the concentration at which significant phytotoxicity occurs.

Visualizations
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Caption: Mechanism of action of Barban as a microtubule assembly inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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